Cas no 2228458-29-3 (5-(3-chloroprop-1-en-2-yl)thiophene-3-carbonitrile)

• Product Name: 5-(3-chloroprop-1-en-2-yl)thiophene-3-carbonitrile
• CAS No: 2228458-29-3
• MF: C₈H₆ClNS
• MW: 183.657939434052
• CID: 6561280
• PubChem ID: 165637241
• Update Time: 2025-07-02

5-(3-chloroprop-1-en-2-yl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloroprop-1-en-2-yl)thiophene-3-carbonitrile
• 2228458-29-3
• EN300-1995840

• Inchi： 1S/C8H6ClNS/c1-6(3-9)8-2-7(4-10)5-11-8/h2,5H,1,3H2
• InChI Key： CHCQWCJXVTWBLN-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1=CC(C#N)=CS1

Computed Properties

• Exact Mass: 182.9909481g/mol
• Monoisotopic Mass: 182.9909481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52Ų

Additional information on 5-(3-chloroprop-1-en-2-yl)thiophene-3-carbonitrile

Recent Advances in the Study of 5-(3-chloroprop-1-en-2-yl)thiophene-3-carbonitrile (CAS: 2228458-29-3)

5-(3-chloroprop-1-en-2-yl)thiophene-3-carbonitrile (CAS: 2228458-29-3) is a synthetic organic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiophene and nitrile functional groups, has shown promising potential in various pharmaceutical applications, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its mechanism of action and potential therapeutic benefits.

The synthesis of 5-(3-chloroprop-1-en-2-yl)thiophene-3-carbonitrile involves a multi-step process that includes the functionalization of thiophene derivatives and the introduction of the chloropropenyl group. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry have been employed to confirm its structural integrity. Researchers have also explored its reactivity and stability under various conditions, which are critical for its potential application in drug formulation and delivery.

In terms of biological activity, preliminary studies have indicated that 5-(3-chloroprop-1-en-2-yl)thiophene-3-carbonitrile exhibits notable inhibitory effects on specific enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, it has been shown to modulate the activity of kinases involved in cell proliferation and apoptosis, making it a candidate for further investigation in cancer therapy. Additionally, its interaction with microbial targets suggests potential applications in antimicrobial drug development.

Recent in vitro and in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of this compound. Its bioavailability, metabolic stability, and toxicity profile have been evaluated, providing a foundation for future preclinical and clinical studies. These findings are particularly relevant for the design of derivatives with enhanced efficacy and reduced side effects.

The therapeutic potential of 5-(3-chloroprop-1-en-2-yl)thiophene-3-carbonitrile is also being explored in the context of personalized medicine. Its ability to target specific molecular pathways offers opportunities for the development of tailored treatments for diseases with high genetic variability. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation from bench to bedside.

In conclusion, 5-(3-chloroprop-1-en-2-yl)thiophene-3-carbonitrile represents a promising scaffold for the development of new therapeutic agents. Ongoing research aims to optimize its chemical properties and expand its applications in medicine. The integration of computational modeling and high-throughput screening techniques is expected to further advance our understanding of its potential and limitations, paving the way for innovative drug discovery.